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Compound of Interest

Compound Name: Melatonin-d7

Cat. No.: B12419567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Certificate of Analysis

(CoA) and quality standards for Melatonin-d7, a deuterated analog of melatonin. This

document is intended to serve as a critical resource for researchers, scientists, and drug

development professionals who utilize Melatonin-d7 as an internal standard in

pharmacokinetic studies, a tracer in metabolic research, or in other analytical applications

where precise quantification is paramount.

Certificate of Analysis: A Commitment to Quality
A Certificate of Analysis for Melatonin-d7 is a formal document that certifies that the product

meets its predetermined specifications. It is a crucial component of quality assurance, providing

a detailed summary of the analytical tests performed on a specific batch, the methods used,

and the results obtained.

Key Parameters in a Melatonin-d7 Certificate of Analysis
The following tables summarize the typical quantitative data found on a CoA for Melatonin-d7,

offering a clear framework for quality assessment.

Table 1: Identification and General Properties
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Parameter Specification Method

Appearance White to off-white solid Visual Inspection

Molecular Formula C₁₃H₉D₇N₂O₂ Mass Spectrometry

Molecular Weight 239.33 g/mol Mass Spectrometry

Solubility Soluble in DMSO, Methanol Solubilization Test

Table 2: Identity Confirmation

Parameter Specification Method

¹H-NMR Spectroscopy Conforms to structure ¹H-NMR

Mass Spectrum Consistent with structure Mass Spectrometry

HPLC Retention Time
Corresponds to reference

standard
HPLC-UV/MS

Table 3: Purity and Impurity Profile

Parameter Specification Method

Purity by HPLC ≥ 98% HPLC-UV

Isotopic Purity (Deuterium

Incorporation)
≥ 99 atom % D Mass Spectrometry

Chemical Purity ≥ 98% HPLC or GC

Related Substances (e.g.,

Melatonin)

Report individual and total

impurities
HPLC-UV/MS

Residual Solvents
Meets USP <467> or ICH Q3C

limits
Headspace GC-MS

Table 4: Assay
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Parameter Specification Method

Assay (by HPLC, on as-is

basis)
98.0% - 102.0% HPLC-UV

Experimental Protocols: Ensuring Accuracy and
Precision
The reliability of a Melatonin-d7 standard is contingent upon the rigor of the analytical methods

used for its characterization. Below are detailed methodologies for key experiments cited in the

CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity and Assay

Objective: To determine the purity of Melatonin-d7 and to quantify its concentration (assay).

Instrumentation: A standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 65:35 v/v).[1]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 222 nm or 280 nm.[2]

Injection Volume: 10 µL.

Method Validation: The method is validated for linearity, precision (repeatability and

intermediate precision), accuracy, specificity, limit of detection (LOD), and limit of

quantification (LOQ) in accordance with ICH guidelines.

Mass Spectrometry (MS) for Identity and Isotopic Purity
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Objective: To confirm the molecular weight of Melatonin-d7 and to determine its isotopic

enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

a suitable ionization source (e.g., Electrospray Ionization - ESI).

Procedure:

A dilute solution of Melatonin-d7 is infused directly into the mass spectrometer or injected

via an LC system.

The instrument is operated in positive ion mode.

The mass-to-charge ratio (m/z) of the molecular ion is measured and compared to the

theoretical value.

The relative intensities of the isotopic peaks are used to calculate the deuterium

incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of Melatonin-d7 and the positions of deuterium

labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

A sample of Melatonin-d7 is dissolved in a suitable deuterated solvent (e.g., DMSO-d6).

¹H-NMR and ¹³C-NMR spectra are acquired.

The chemical shifts, coupling constants, and signal integrations are analyzed to confirm

the expected structure and the absence of proton signals at the deuterated positions.
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Quality Assurance Workflow for Stable Isotope
Labeled Standards
The production and certification of a high-quality Melatonin-d7 reference standard follows a

stringent quality assurance workflow. This process ensures the identity, purity, and stability of

the final product.

Raw Material
Qualification

Isotope-Labeled
Synthesis

In-Process
Controls (IPC) Purification Full Characterization

(NMR, MS, HPLC)

Certificate of Analysis
Generation

Stability
Testing

Packaging &
Labeling

Final Product
Release

Click to download full resolution via product page

Quality assurance workflow for Melatonin-d7.

Melatonin Signaling Pathway
Melatonin exerts its biological effects primarily through interaction with G-protein coupled

receptors (GPCRs), namely MT1 and MT2. The activation of these receptors initiates a

cascade of intracellular signaling events that regulate various physiological processes,

including circadian rhythms and sleep.
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Simplified melatonin signaling pathway.
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This technical guide provides a foundational understanding of the quality attributes of

Melatonin-d7. For specific applications, it is always recommended to consult the batch-specific

Certificate of Analysis provided by the manufacturer and to perform appropriate suitability tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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